Cas no 478029-79-7 (3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide)

• Product Name: 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide
• CAS No: 478029-79-7
• CID: 4653041
• Update Time: 2025-06-10

3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3,4-DICHLORO-N'-[(E)-3-(4-CHLOROPHENYL)-2-PROPENOYL]BENZENECARBOHYDRAZIDE
• 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide

Introduction to 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide (CAS No. 478029-79-7)

3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide (CAS No. 478029-79-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes multiple chloro substituents and a hydrazide functional group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide is C₁₉H₁₅Cl₃N₂O, and its molecular weight is approximately 386.18 g/mol. The compound's structure consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions, a hydrazide group, and an E-configured propenoyl moiety linked to a 4-chlorophenyl group. This intricate arrangement of functional groups contributes to its potential biological activity and reactivity.

In recent years, the study of 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide has focused on its potential as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties, making it a promising candidate for further investigation in these areas.

Anti-Inflammatory Properties: One of the key areas of interest in the study of 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. Additionally, it has been shown to reduce the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are mediators of inflammation. These findings suggest that 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide could be developed into a novel anti-inflammatory drug with potential applications in treating conditions such as arthritis and inflammatory bowel disease.

Anti-Cancer Properties: Another significant area of research involves the anti-cancer properties of 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide. Studies have shown that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including those derived from breast cancer, colon cancer, and leukemia. The mechanism by which this compound exerts its anti-cancer effects is not yet fully understood, but it is believed to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These pathways are known to play crucial roles in cell survival and proliferation.

Synthesis and Characterization: The synthesis of 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide typically involves several steps, including the preparation of the hydrazide intermediate and the subsequent coupling with the propenoyl moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the reaction of 3,4-dichlorobenzohydrazide with (E)-3-(4-chlorophenyl)acryloyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using techniques such as column chromatography or recrystallization.

The characterization of 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide is typically performed using a combination of spectroscopic methods such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These techniques provide detailed information about the molecular structure and purity of the compound. For instance, NMR spectroscopy can be used to confirm the presence of specific functional groups and their relative positions within the molecule, while MS can provide accurate mass measurements to verify the molecular weight.

Bioavailability and Pharmacokinetics: The bioavailability and pharmacokinetic properties of 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide are important considerations for its potential use as a therapeutic agent. Preliminary studies have indicated that this compound has moderate oral bioavailability and exhibits good stability under physiological conditions. However, further research is needed to optimize its pharmacokinetic profile for clinical applications.

Toxicity Studies:^[1]: Toxicity studies are an essential part of drug development to ensure that any new therapeutic agent is safe for human use. In vitro cytotoxicity assays have shown that 3,4-Dichloro-N'-(E)-3-(4-chlorophenyl)-2-propenoylbenzenecarbohydrazide has low toxicity towards normal cells at concentrations effective against cancer cells. Additionally, animal studies have not reported any significant adverse effects at therapeutic doses. However, more comprehensive toxicity assessments are required to fully evaluate its safety profile.

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